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Compound of Interest

Compound Name: Milneb

Cat. No.: B1214706 Get Quote

This technical guide provides a comprehensive overview of the fungicide Milneb, including its

various synonyms, chemical properties, and fungicidal characteristics. The content is tailored

for researchers, scientists, and drug development professionals, offering detailed information

on its presumed mechanism of action, relevant experimental protocols, and available data on

its biological activity.

Introduction and Synonyms
Milneb is a fungicide belonging to the dithiocarbamate class of chemicals.[1] Its chemical name

is 3,3'-Ethylenebis(tetrahydro-4,6-dimethyl-2H-1,3,5-thiadiazine-2-thione).[2] Over the years, it

has been known by several synonyms and trade names. Understanding these is crucial for a

comprehensive literature search and regulatory tracking.

A point of clarification is necessary regarding the synonym "Banlate." While some chemical

databases list "Banlate" as a synonym for Milneb, the trade name Banlate is more widely and

officially associated with the fungicide benomyl, which belongs to the benzimidazole class and

has a different mode of action.[2][3] This guide will focus exclusively on Milneb.

Table 1: Synonyms and Identifiers for Milneb
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Type Name/Identifier

Common Name Milneb

Synonyms
Thiadiazin, Du Pont Fungicide 328, Fungicide

328[2]

IUPAC Name
3,3'-(Ethane-1,2-diyl)bis[(4Ξ,6Ξ)-4,6-dimethyl-

1,3,5-thiadiazinane-2-thione][4]

CAS Name
3,3'-(1,2-Ethanediyl)bis[tetrahydro-4,6-dimethyl-

2H-1,3,5-thiadiazine-2-thione][4]

CAS Registry No. 3773-49-7[2]

Molecular Formula C12H22N4S4[2]

Chemical and Physical Properties
Understanding the physicochemical properties of Milneb is essential for formulation

development, environmental fate studies, and toxicological assessments.

Table 2: Chemical and Physical Properties of Milneb

Property Value

Molecular Weight 350.6 g/mol [2]

Appearance Off-white to yellowish solid[5]

Odor Sulfurous[5]

Solubility Insoluble in water[6]

Stability
Decomposes in the presence of moisture and

acids[7]

Mechanism of Action
As a member of the dithiocarbamate class, Milneb is classified as a multi-site contact

fungicide.[4] This means it acts on multiple metabolic pathways within the fungal cell, making
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the development of resistance less likely compared to single-site fungicides.

The primary mechanism of action for dithiocarbamates involves their decomposition into

isothiocyanates and carbon disulfide (CS₂), which are the actual toxic agents. These

compounds react non-specifically with sulfhydryl (-SH) groups of amino acids, proteins, and

enzymes within the fungal cell. This disruption of numerous essential enzymatic functions

ultimately leads to cell death.

Figure 1: General Mechanism of Action of Dithiocarbamate Fungicides

Inside Fungal Cell

Milneb (Dithiocarbamate) Decomposition
(in presence of water/acid)

Isothiocyanates &
Carbon Disulfide (CS₂)

Enzyme 1 (-SH)Reacts with
-SH groups

Enzyme 2 (-SH)

Reacts with
-SH groups

Enzyme 'n' (-SH)

Reacts with
-SH groups

Fungal Cell Disruption of
Cellular Respiration

Inhibition of
Lipid Metabolism

Other Metabolic
Disruptions

Fungal Cell Death

Click to download full resolution via product page

Figure 1: General Mechanism of Action of Dithiocarbamate Fungicides

Experimental Protocols
Detailed experimental protocols specifically for Milneb are scarce in recent scientific literature.

However, standardized methods for evaluating dithiocarbamate fungicides can be applied.

Determination of Dithiocarbamate Residues
A common method for quantifying dithiocarbamate residues is based on their acid hydrolysis to

carbon disulfide (CS₂).

Workflow for CS₂ Evolution Method:

Sample Preparation: A known weight of the sample (e.g., plant tissue, soil) is homogenized.
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Acid Digestion: The homogenized sample is subjected to hot acid digestion (e.g., using

hydrochloric acid) to liberate CS₂.

Trapping of CS₂: The evolved CS₂ is purged with an inert gas and trapped in a solution (e.g.,

copper(II) acetate/diethanolamine or potassium hydroxide).

Quantification: The amount of trapped CS₂ is determined spectrophotometrically or by gas

chromatography.

Figure 2: Workflow for CS₂ Evolution Method
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Figure 2: Workflow for CS₂ Evolution Method

In Vitro Fungicidal Activity Assay
The fungicidal activity of Milneb can be assessed in vitro using a mycelial growth inhibition

assay.
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Protocol for Mycelial Growth Inhibition Assay:

Media Preparation: Prepare a suitable fungal growth medium (e.g., Potato Dextrose Agar -

PDA) and amend it with a series of concentrations of Milneb. A control medium without the

fungicide is also prepared.

Inoculation: Place a mycelial plug of the test fungus at the center of each agar plate.

Incubation: Incubate the plates at an optimal temperature for fungal growth.

Measurement: After a defined incubation period, measure the diameter of the fungal colony.

Calculation: Calculate the percentage of mycelial growth inhibition for each concentration

relative to the control. The EC₅₀ (Effective Concentration for 50% inhibition) can then be

determined using probit analysis.

Fungicidal Activity and Spectrum
Specific quantitative data on the fungicidal efficacy of Milneb, such as EC₅₀ values against a

range of plant pathogenic fungi, are not readily available in recent, publicly accessible scientific

literature. As an older fungicide, much of the initial efficacy data may reside in less accessible

corporate or regulatory archives.

However, based on its classification as a dithiocarbamate, Milneb would be expected to have a

broad spectrum of activity against a variety of fungal pathogens. Other dithiocarbamates, such

as maneb and ziram, have demonstrated efficacy against a wide range of diseases on fruits,

vegetables, and field crops.[1][7]

Table 3: Illustrative Fungicidal Activity of Related Dithiocarbamate Fungicides (Not Milneb)
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Fungicide Fungal Pathogen Crop Reported Efficacy

Maneb
Phytophthora

infestans (Late Blight)
Potato, Tomato Effective control[8]

Ziram
Venturia inaequalis

(Apple Scab)
Apple Protective fungicide

Maneb Puccinia spp. (Rusts) Cereals
Broad-spectrum

activity[7]

Disclaimer: The data in Table 3 are for illustrative purposes to indicate the potential spectrum of

activity for a dithiocarbamate fungicide and are not specific to Milneb.

Conclusion
Milneb is a dithiocarbamate fungicide with a multi-site mode of action, which theoretically

provides a low risk of resistance development. While a comprehensive list of its synonyms is

available, there is a notable lack of recent, publicly accessible data on its specific fungicidal

efficacy and detailed experimental studies. The general protocols for testing dithiocarbamates

are applicable to Milneb, but further research would be required to establish its precise

spectrum of activity and quantitative efficacy against key plant pathogens. For drug

development professionals, the 1,3,5-thiadiazine core structure present in Milneb may still be

of interest for the synthesis of novel bioactive compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://openknowledge.fao.org/server/api/core/bitstreams/85e28e41-5b49-40ef-9ca7-c6e77095f9a0/content
http://fs1.agrian.com/pdfs/Maneb_80_Wp_(12-255_Revision_8_06_Jan_2006)_MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Maneb
https://www.uplcorp.com/lk/product-details/maneb
https://www.benchchem.com/product/b1214706#synonyms-for-milneb-fungicide-e-g-thiadiazin-banlate
https://www.benchchem.com/product/b1214706#synonyms-for-milneb-fungicide-e-g-thiadiazin-banlate
https://www.benchchem.com/product/b1214706#synonyms-for-milneb-fungicide-e-g-thiadiazin-banlate
https://www.benchchem.com/product/b1214706#synonyms-for-milneb-fungicide-e-g-thiadiazin-banlate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1214706?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

